Cas no 155272-61-0 (2H-1-Benzopyran-2-one,7-[2-(1H-imidazol-1-yl)ethoxy]-4-methyl-)

• Product name: 2H-1-Benzopyran-2-one,7-[2-(1H-imidazol-1-yl)ethoxy]-4-methyl-
• CAS No: 155272-61-0
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 148365
• PubChem ID: 3074198

2H-1-Benzopyran-2-one,7-[2-(1H-imidazol-1-yl)ethoxy]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[2-(1H-imidazol-1-yl)ethoxy]-4-methyl-
• 7-(2-imidazol-1-ylethoxy)-4-methylchromen-2-one
• 7-(2-(1-Imidazolyl)ethyloxy)-4-methylbenzopyran-2-one
• 155272-61-0
• Z1252495910
• 7-(2-(1H-Imidazol-1-yl)ethoxy)-4-methyl-2H-1-benzopyran-2-one
• AKOS024327182
• 7-(2-(1H-IMIDAZOL-1-YL)ETHOXY)-4-METHYL-2H-CHROMEN-2-ONE
• 2H-1-Benzopyran-2-one, 7-(2-(1H-imidazol-1-yl)ethoxy)-4-methyl-
• Coumarin, 7-(2-imidazol-1-ylethoxy)-4-methyl-
• DTXSID80165868

• Inchi： InChI=1S/C15H14N2O3/c1-11-8-15(18)20-14-9-12(2-3-13(11)14)19-7-6-17-5-4-16-10-17/h2-5,8-10H,6-7H2,1H3
• InChI Key： FEUVGMYTAUWITK-UHFFFAOYSA-N
• SMILES： N1(CCOC2C=CC3C(C)=CC(=O)OC=3C=2)C=CN=C1

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35